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Compound of Interest

Compound Name:
1-Ethoxy-4-(p-

tolylethynyl)benzene

Cat. No.: B054540 Get Quote

In-Depth Technical Guide: 1-Ethoxy-4-(p-
tolylethynyl)benzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential physicochemical data for 1-Ethoxy-4-(p-
tolylethynyl)benzene, a molecule of interest in chemical and materials science research. The

information herein is compiled to support theoretical and experimental investigations.

Core Physicochemical Data
The fundamental quantitative properties of 1-Ethoxy-4-(p-tolylethynyl)benzene are

summarized below. These values are derived from its molecular formula, C₁₇H₁₆O.

Property Value Unit

Molecular Formula C₁₇H₁₆O

Molecular Weight 236.31 g/mol

Exact Mass 236.120115130 Da

CAS Number 116903-46-9
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Calculation of Molecular Properties
The molecular weight and exact mass are foundational parameters for a wide range of

scientific applications, from reaction stoichiometry to mass spectrometry. The logical flow from

the molecular formula to these key values is illustrated below.
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Caption: Derivation of Molecular Weight and Exact Mass.

Experimental Protocols
Detailed experimental protocols for the synthesis or analysis of 1-Ethoxy-4-(p-
tolylethynyl)benzene are not extensively documented in publicly available literature.

Researchers may refer to general synthetic methodologies for diarylalkynes, such as the

Sonogashira coupling reaction, as a starting point for its preparation. This typically involves the

palladium-catalyzed cross-coupling of a terminal alkyne (p-tolylethyne) with an aryl halide (1-

ethoxy-4-iodobenzene).

Signaling Pathways and Biological Activity
Currently, there is no available information in scientific literature detailing specific signaling

pathways or significant biological activities associated with 1-Ethoxy-4-(p-
tolylethynyl)benzene. Further research is required to elucidate any potential interactions with

biological systems.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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